1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane

• Molecular Formula: C10H19Br
• Molecular Weight: 219.16 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane
• InChI: InChI=1S/C10H19Br/c1-9(2,3)4-5-10(8-11)6-7-10/h4-8H2,1-3H3
• InChI Key: LDLPQRKZKOBQAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCC1(CC1)CBr

Description

1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane (CAS 1495298-35-5) is a chemical compound with the molecular formula C10H19Br and a molecular weight of 219.17 g/mol . This organobromine compound features a cyclopropane ring substituted with a bromomethyl group and a 3,3-dimethylbutyl chain, making it a valuable intermediate in organic synthesis and medicinal chemistry research. Its structure suggests potential use in the development of more complex molecules, particularly as a synthetic intermediate for various active substances . As a specialized building block, it can be utilized in cross-coupling reactions and cyclization studies. The compound is offered with a purity of 95% . This product is designed for scientific research and development purposes only. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Please refer to the product's Safety Data Sheet for proper handling and storage information.

Biological Activity

1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane is a cyclopropane derivative that has garnered attention due to its potential biological activities. This compound's structure, characterized by a bromomethyl group and a bulky 3,3-dimethylbutyl substituent, suggests interesting interactions with biological systems. This article aims to summarize the existing research on the biological activity of this compound, including its antimicrobial properties and potential applications in pharmacology.

Chemical Structure

The chemical structure of 1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane can be represented as follows:

$$\text{C}_9\text{H}_{15}\text{Br}$$

The compound features a cyclopropane ring with a bromomethyl group attached to one carbon and a 3,3-dimethylbutyl group attached to another carbon.

Biological Activity Overview

Research indicates that 1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane exhibits various biological activities, particularly in antimicrobial and anticancer domains.

Antimicrobial Activity

Studies have explored the antimicrobial potential of this compound against various pathogens. For instance, it was evaluated for its effectiveness against Gram-positive and Gram-negative bacteria. Preliminary findings suggest that the compound may inhibit the growth of certain strains, although specific Minimum Inhibitory Concentration (MIC) values are still under investigation.

Table 1: Antimicrobial Activity of 1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane

Pathogen	MIC (µg/mL)	Activity
Staphylococcus aureus	TBD	Inhibitory
Escherichia coli	TBD	Inhibitory
Pseudomonas aeruginosa	TBD	Inhibitory

(TBD = To Be Determined)

Anticancer Activity

In addition to its antimicrobial effects, there is emerging evidence that this compound may possess anticancer properties. Research focusing on cell lines such as HeLa (cervical cancer) and A549 (lung cancer) has indicated that it may inhibit cell proliferation.

Table 2: Anticancer Activity of 1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane

Cell Line	IC50 (µg/mL)	Effect
HeLa	TBD	Cytotoxic
A549	TBD	Cytotoxic

(TBD = To Be Determined)

Case Studies

Several case studies have highlighted the biological activity of cyclopropane derivatives similar to 1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane. For example:

• Study on Cyclopropane Derivatives : A study investigated various cyclopropane derivatives for their antimicrobial and anticancer activities. The results indicated that structural modifications significantly influenced their biological efficacy.
• Phytochemical Analysis : Another research effort focused on plant extracts containing cyclopropane derivatives. The study demonstrated substantial antibacterial activity against resistant strains of bacteria.

Mechanistic Insights

The biological mechanisms underlying the activity of 1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane are yet to be fully elucidated. However, it is hypothesized that the bromomethyl group may play a crucial role in interacting with microbial cell membranes or specific cellular targets involved in cancer cell proliferation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key cyclopropane derivatives with bromomethyl or related substituents, highlighting structural differences and functional implications:

Compound Name	Molecular Formula	Substituents	Key Features	Applications/Reactivity	Reference(s)
1-(Bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane	C₉H₁₇Br	Bromomethyl, 3,3-dimethylbutyl	High steric hindrance; potential for selective alkylation	Likely intermediate in organic synthesis	N/A*
Cyclopropylmethyl bromide (1-(Bromomethyl)cyclopropane)	C₄H₇Br	Bromomethyl	Simple structure; low steric demand	Pharmaceutical intermediate
1-(Bromomethyl)-1-methylcyclopropane	C₅H₈Br	Bromomethyl, methyl	Moderate steric hindrance; synthesized via diazomethane routes	Reactive in SN2 substitutions
N-Boc-1-(bromomethyl)cyclopropanamine	C₉H₁₆BrNO₂	Bromomethyl, Boc-protected amine	Dual functionality (Br for alkylation; amine for peptide coupling)	Drug discovery scaffolds
1-(Bromomethyl)-3,3-difluoro-1-(methylsulfanylmethyl)cyclobutane	C₇H₁₁BrF₂S	Bromomethyl, difluoro, methylthio	Cyclobutane core; fluorinated substituents enhance lipophilicity	Specialty fluorochemical synthesis

*Note: Direct references to the target compound are absent; properties inferred from analogues.

Preparation Methods

Solubilization of Triarylphosphite

The initial step involves dissolving a triarylphosphite (preferably triphenylphosphite or other substituted variants) in a polar aprotic solvent such as dimethylformamide (DMF), sulfolane, or dimethylsulfoxide (DMSO). These solvents are chosen for their high polarity and ability to dissolve phosphites effectively, facilitating homogeneous reaction conditions. The phosphite amount typically ranges from 0.9 to 2 equivalents relative to the alcohol substrate, with 1 to 1.3 equivalents being optimal for high conversion rates.

Bromine Addition

Diatomic bromine (Br₂) is introduced at temperatures below 15°C, preferably around 12°C, to control the exothermic nature of the reaction and minimize by-product formation. The bromine amount is calibrated between 1 to 1.3 equivalents relative to the alcohol. The addition is performed gradually with continuous stirring, resulting in a yellow suspension indicative of the formation of the oxyphosphonium bromide intermediate.

Temperature Regulation and Reaction Progress

Post bromine addition, the mixture's temperature is lowered to below 0°C, ideally between -10°C and -5°C, to suppress unwanted side reactions such as ring opening or over-bromination. The reaction is monitored via spectroscopic methods (e.g., TLC, GC) until completion.

Addition of Cyclopropylmethanol

The cyclopropylmethanol derivative, such as 1-(3,3-dimethylbutyl)cyclopropanol, is added to the cooled reaction mixture. The temperature is maintained below 0°C during this step to prevent thermal decomposition or rearrangement. The nucleophilic attack on the oxyphosphonium intermediate facilitates the formation of the bromomethylcyclopropane core.

Work-up and Purification

The reaction mixture is gradually returned to room temperature, and the product is isolated via distillation or chromatography. The process yields highly pure 1-(bromomethyl)-1-(3,3-dimethylbutyl)cyclopropane with high selectivity and minimal impurities, suitable for subsequent applications in active substance synthesis.

Research Outcomes and Data Tables

Parameter	Typical Range	Notes
Phosphite equivalents	0.9 – 2	Preferably 1 – 1.3 for optimal yield
Solvent volume	4 – 8 volumes	Ensures complete solubilization
Bromine equivalents	1 – 1.3	Controlled addition to prevent over-bromination
Temperature during bromination	< 15°C	Typically around 12°C
Temperature during addition of alcohol	< 0°C	Usually between -10°C and -5°C
Reaction time	1 – 4 hours	Monitored via spectroscopic methods

Key Findings:

• The use of triarylphosphites enhances solubility and reaction homogeneity, leading to higher yields.
• Precise temperature control is critical to prevent side reactions and ensure product purity.
• The method is scalable, with successful synthesis of gram-scale quantities demonstrating industrial applicability.

Advantages Over Traditional Methods

Compared to earlier bromination techniques that employed tribromophosphine or dimethylbromosulfonium bromide, the phosphite-based method offers:

• Higher purity of the final product.
• Reduced organic waste due to milder reaction conditions.
• Enhanced scalability suitable for industrial production.
• Better control over reaction parameters, resulting in fewer by-products.